(2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide
Overview
Description
(2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide (abbreviated as 4-Cl-BMPE) is a synthetic organic compound that has been studied for its potential applications in the scientific research field. 4-Cl-BMPE is a colorless liquid with a low volatility and a low vapor pressure. It has a boiling point of approximately 101°C and a melting point of -21°C. Its structure consists of a five-membered ring with two double bonds, a chlorine atom, and two methylpropyl substituents. 4-Cl-BMPE has been studied for its potential applications in the scientific research field due to its unique structure and properties.
Mechanism of Action
The mechanism of action of (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide is not yet fully understood. However, it is believed that the chlorine atom in the molecule plays an important role in its mechanism of action. The chlorine atom is thought to interact with the active site of enzymes, proteins, and other molecules, thus modulating their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide are not yet fully understood. However, studies have shown that (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide can modulate the activity of enzymes, proteins, and other molecules in a variety of ways. For example, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, and to activate certain proteins, such as the transcription factor NF-κB.
Advantages and Limitations for Lab Experiments
The advantages of using (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide in lab experiments include its low volatility and low vapor pressure, which make it easy to handle in the lab. Additionally, its chlorine atom makes it an ideal substrate for studying the effects of chlorine substitution on the properties of molecules. However, one limitation of using (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide in lab experiments is that it is a synthetic compound and its mechanism of action is not yet fully understood.
Future Directions
There are a number of potential future directions for research on (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in the scientific research field. Additionally, further studies can be conducted to explore the effects of chlorine substitution on the properties of proteins and enzymes. Finally, further studies can be conducted to explore the potential applications of (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide in the field of biochemistry and medicine.
Synthesis Methods
(2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide can be synthesized via a two-step process. The first step involves the reaction of 2-methyl-2-propanol with phosphorus oxychloride in the presence of anhydrous aluminum chloride to form 4-chloro-2-methyl-2-propanol. The second step involves the reaction of 4-chloro-2-methyl-2-propanol with pent-2-enamide in the presence of a base such as sodium hydroxide or potassium carbonate to form (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide.
Scientific Research Applications
(2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide has been studied for its potential applications in the scientific research field. It has been used as a model compound for studying the effects of chlorine substitution on the properties of compounds. (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide has also been studied for its potential applications in the field of biochemistry. It has been used as a substrate for enzymes, as a ligand for proteins, and as a model compound for studying the effects of chlorine substitution on the properties of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-chloro-2-pentanone", "2-methylpropan-1-ol", "sodium hydride", "2-bromo-2-methylpropane", "acryloyl chloride" ], "Reaction": [ "Step 1: Conversion of 4-chloro-2-pentanone to 4-chloro-2-pentanol using sodium hydride and 2-methylpropan-1-ol as a solvent.", "Step 2: Conversion of 4-chloro-2-pentanol to 4-chloro-N,N-bis(2-methylpropyl)pentan-2-amine using sodium hydride and 2-bromo-2-methylpropane as a reagent.", "Step 3: Conversion of 4-chloro-N,N-bis(2-methylpropyl)pentan-2-amine to (2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide using acryloyl chloride as a reagent and triethylamine as a catalyst." ] } | |
CAS RN |
2668279-87-4 |
Product Name |
(2E)-4-chloro-N,N-bis(2-methylpropyl)pent-2-enamide |
Molecular Formula |
C13H24ClNO |
Molecular Weight |
245.8 |
Purity |
95 |
Origin of Product |
United States |
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